Cas no 1217501-34-2 (4-(Propylsulfonyl)phenylboronic acid)

• Product Name: 4-(Propylsulfonyl)phenylboronic acid
• CAS No: 1217501-34-2
• MF: C₉H₁₃BO₄S
• MW: 228.073121786118
• MDL: MFCD13195655
• CID: 827741
• Update Time: 2025-05-22

4-(Propylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Propylsulfonyl)phenyl)boronic acid
• 4-(Propylsulfonyl)phenylboronic acid
• ACMC-209ah5
• ANW-17847
• CTK4B2700
• MolPort-015-142-851
• SureCN299031

• MDL： MFCD13195655
• Inchi： 1S/C9H13BO4S/c1-2-7-15(13,14)9-5-3-8(4-6-9)10(11)12/h3-6,11-12H,2,7H2,1H3
• InChI Key： JWRPDLRKXOTPJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 4-(Propylsulfonyl)phenylboronic acid

4-(Propylsulfonyl)phenylboronic Acid (CAS 1217501-34-2): A Versatile Boronic Acid Derivative in Modern Chemistry

4-(Propylsulfonyl)phenylboronic acid (CAS 1217501-34-2) is an organoboron compound that has gained significant attention in pharmaceutical research and material science. As a boronic acid derivative, it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, one of the most important carbon-carbon bond forming methods in modern synthetic chemistry.

The molecular structure of 4-(propylsulfonyl)phenylboronic acid features both a sulfonyl group and a boronic acid moiety, making it particularly valuable for creating complex molecular architectures. Recent studies highlight its application in developing PET imaging agents and bioconjugation techniques, addressing current research trends in molecular imaging and targeted drug delivery systems.

In pharmaceutical applications, CAS 1217501-34-2 serves as a key intermediate for synthesizing protein kinase inhibitors and enzyme modulators. Its unique chemical properties enable the creation of compounds with improved bioavailability and target specificity, answering the growing demand for precision medicine solutions in cancer therapy and metabolic disorders.

The material science field utilizes 4-(propylsulfonyl)phenylboronic acid for developing self-healing polymers and responsive materials. Its ability to form reversible bonds makes it ideal for creating smart materials that respond to environmental stimuli, a hot topic in advanced material development and nanotechnology applications.

Quality control of 4-(propylsulfonyl)phenylboronic acid typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure high purity levels (>98%). Storage recommendations include protection from moisture at 2-8°C under inert atmosphere, following standard protocols for boronic acid compounds preservation.

Market analysis shows growing demand for CAS 1217501-34-2 in North America and Asia-Pacific regions, driven by expanding pharmaceutical R&D activities and material innovation projects. The compound's supply chain remains stable, with multiple chemical suppliers offering kilogram-scale quantities for industrial applications.

Recent patent filings demonstrate novel applications of 4-(propylsulfonyl)phenylboronic acid in biosensor development and diagnostic devices, particularly for glucose monitoring systems. This aligns with current healthcare trends toward continuous monitoring solutions and point-of-care diagnostics.

Environmental and safety assessments confirm that 4-(propylsulfonyl)phenylboronic acid can be handled safely with standard laboratory precautions, including proper ventilation and personal protective equipment. Its ecological impact profile meets regulatory requirements for research and industrial use.

Future research directions for CAS 1217501-34-2 include exploration in click chemistry applications and development of therapeutic radiopharmaceuticals. The compound's versatility continues to make it valuable for addressing current challenges in drug discovery and material science innovation.